Cas no 1566312-50-2 (ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate
• CAS No: 1566312-50-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5905189
• PubChem ID: 104112797
• Update Time: 2025-06-08

ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate
• EN300-1449753
• 1566312-50-2
• ethyl 2-[(prop-2-yn-1-yl)amino]-1,3-oxazole-4-carboxylate

• Inchi： 1S/C9H10N2O3/c1-3-5-10-9-11-7(6-14-9)8(12)13-4-2/h1,6H,4-5H2,2H3,(H,10,11)
• InChI Key： KBWMMPVIYNKHFU-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1NCC#C

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate

Research Brief on Ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate (CAS: 1566312-50-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate (CAS: 1566312-50-2) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic molecule, featuring both oxazole and alkyne functional groups, has demonstrated versatile applications in drug discovery, particularly in the development of covalent inhibitors and click chemistry-based probes. Recent studies highlight its potential as a key building block for targeted protein modification and bioactive compound synthesis.

Structural analysis reveals that the 1,3-oxazole core provides a stable heterocyclic scaffold that can mimic peptide bonds, while the prop-2-yn-1-ylamino side chain offers a reactive handle for further functionalization. The ester group at the 4-position allows for straightforward derivatization, making this compound particularly valuable for combinatorial chemistry approaches. Researchers have exploited these features to develop novel kinase inhibitors and antimicrobial agents, with several derivatives showing promising activity profiles in preliminary biological assays.

In recent medicinal chemistry applications, this compound has been utilized as a precursor for the synthesis of covalent inhibitors targeting cysteine residues in therapeutic proteins. The alkyne functionality enables efficient conjugation through copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the oxazole ring contributes to improved metabolic stability compared to traditional peptide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into irreversible BTK inhibitors with enhanced selectivity profiles.

From a synthetic chemistry perspective, novel methodologies have been developed to access ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate and its derivatives more efficiently. Recent advances include microwave-assisted synthesis protocols that reduce reaction times from hours to minutes while maintaining high yields (typically >85%). These improvements have facilitated broader exploration of structure-activity relationships, particularly in the context of fragment-based drug discovery campaigns.

The compound's biological activity profile continues to be elucidated through ongoing research. Preliminary data suggest that certain derivatives exhibit moderate antimicrobial activity against Gram-positive pathogens, with MIC values in the low micromolar range. Additionally, its potential as a warhead for targeted protein degradation (PROTACs) is currently under investigation, with early results indicating successful incorporation into bifunctional molecules that demonstrate proteasome-mediated degradation of target proteins.

Future research directions for this compound class include exploration of its utility in chemical biology probes for studying protein-protein interactions and development of next-generation covalent inhibitors with improved pharmacokinetic properties. The unique combination of structural features in ethyl 2-(prop-2-yn-1-yl)amino-1,3-oxazole-4-carboxylate positions it as a valuable scaffold for addressing current challenges in drug discovery, particularly in the areas of targeted therapies and precision medicine.